Cas no 128199-11-1 (5-Iodo-2-(trichloromethyl)-4(3H)-pyrimidinone)

• Product Name: 5-Iodo-2-(trichloromethyl)-4(3H)-pyrimidinone
• CAS No: 128199-11-1
• MF: C₅H₂Cl₃IN₂O
• MW: 339.345650196075
• CID: 5291626
• PubChem ID: 165955217
• Update Time: 2023-08-25

5-Iodo-2-(trichloromethyl)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• EN300-790322
• 5-iodo-2-(trichloromethyl)-3,4-dihydropyrimidin-4-one
• 128199-11-1
• 5-Iodo-2-(trichloromethyl)-4(3H)-pyrimidinone

• Inchi： 1S/C5H2Cl3IN2O/c6-5(7,8)4-10-1-2(9)3(12)11-4/h1H,(H,10,11,12)
• InChI Key： IMRYYOBJUCTLHK-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC=C(I)C(=O)N1

Computed Properties

• Exact Mass: 337.82774g/mol
• Monoisotopic Mass: 337.82774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 2.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.86±0.50(Predicted)